Cas no 1443336-52-4 (2-(3,5-dimethoxyphenyl)ethane-1-thiol)
1443336-52-4 structure
Product Name:2-(3,5-dimethoxyphenyl)ethane-1-thiol
CAS No:1443336-52-4
MF:C10H14O2S
MW:198.281961917877
MDL:MFCD22627796
CID:5170350
PubChem ID:91655758
Update Time:2026-03-04
2-(3,5-dimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethoxyphenyl)ethanethiol
- 2-(3,5-dimethoxyphenyl)ethane-1-thiol
-
- MDL: MFCD22627796
- Inchi: 1S/C10H14O2S/c1-11-9-5-8(3-4-13)6-10(7-9)12-2/h5-7,13H,3-4H2,1-2H3
- InChI Key: DQLMHKMPUODIFG-UHFFFAOYSA-N
- SMILES: C(S)CC1=CC(OC)=CC(OC)=C1
Computed Properties
- Exact Mass: 198.07145086g/mol
- Monoisotopic Mass: 198.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 19.5Ų
2-(3,5-dimethoxyphenyl)ethane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB430446-1 g |
2-(3,5-Dimethoxyphenyl)ethanethiol |
1443336-52-4 | 1 g |
€594.40 | 2023-07-18 | ||
| abcr | AB430446-5 g |
2-(3,5-Dimethoxyphenyl)ethanethiol |
1443336-52-4 | 5g |
€1,373.40 | 2023-07-18 | ||
| Enamine | EN300-1868979-0.05g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1868979-0.1g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1868979-0.25g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1868979-0.5g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1868979-1.0g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1868979-2.5g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1868979-5.0g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 5g |
$2732.0 | 2023-06-02 | ||
| Enamine | EN300-1868979-10.0g |
2-(3,5-dimethoxyphenyl)ethane-1-thiol |
1443336-52-4 | 10g |
$4052.0 | 2023-06-02 |
2-(3,5-dimethoxyphenyl)ethane-1-thiol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
1443336-52-4 (2-(3,5-dimethoxyphenyl)ethane-1-thiol) Related Products
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- 62978-83-0(2-(3,4-dimethoxyphenyl)ethane-1-thiol)
- 1267978-09-5(2-(4-phenoxyphenyl)ethane-1-thiol)
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- 1024284-92-1(2-(2,5-dimethoxyphenyl)ethane-1-thiol)
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- 1266890-08-7(2-(4-ethoxyphenyl)ethane-1-thiol)
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